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Compound of Interest

Compound Name: PL553

Cat. No.: B560524

An in-depth toxicological profile for the compound identified as PL553 is not available in the
public domain. Comprehensive safety and toxicology data, typically required for drug
development and regulatory submission, could not be located through extensive searches of
scientific literature, and chemical and pharmaceutical databases.

The identifier "PL553" primarily corresponds to a fluorescent dye used as a laboratory reagent.
Specifically, it is a fluorigenic substrate for the enzyme Leukotriene A4 hydrolase (LTA4H) and
is utilized in research settings to measure the activity of this enzyme. Products listed with this
identifier are explicitly labeled "for research use only" and are not intended for human or
veterinary use. As such, extensive toxicological testing that would be necessary for a
therapeutic agent is not typically performed or made publicly available for such research tools.

It is important to distinguish this research compound from a similarly named investigational
drug, SAR236553, also known as REGN727 or by its commercial name, Alirocumab.
SAR236553 is a monoclonal antibody and a well-documented therapeutic agent with a publicly
available and extensively studied toxicological and safety profile. However, SAR236553 is a
distinct and separate entity from the fluorescent dye PL553.

Due to the absence of toxicological data for PL553, the creation of an in-depth technical guide
or whitepaper as requested is not possible. The core requirements, including the presentation
of quantitative toxicological data in tables, detailed experimental protocols for toxicity studies,

and visualizations of signaling pathways and experimental workflows, cannot be fulfilled.
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For researchers, scientists, and drug development professionals interested in the toxicological
profile of a substance, it is crucial to ensure the correct identification of the compound of
interest. In the case of PL553, the available information is limited to its biochemical properties
as a research substrate. Should "PL553" be an internal or alternative identifier for a different
compound, further clarification would be necessary to conduct a meaningful search for its
toxicological profile.

 To cite this document: BenchChem. [Toxicological Profile of PL553: Information Not Publicly
Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560524#pl553-toxicological-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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